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Compound of Interest

1H,1H,2H,2H-Perfluorohexyl
Compound Name:

bromide
CAS No.: 38436-14-5
Cat. No.: B1270804

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for
1H,1H,2H,2H-Perfluorohexyl bromide (CsH4BrFs). Due to the limited availability of published
experimental spectra for this specific compound, this guide leverages predictive models and
data from analogous structures to offer a comprehensive analytical profile, encompassing
Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry
(MS).

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 1H,1H,2H,2H-
Perfluorohexyl bromide. These values are calculated based on established computational
models and should be considered as estimations for experimental planning and spectral
interpretation.

Table 1: Predicted *H NMR Data
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S Predicted Chemical Predicted Predicted Coupling
rotons
Shift (ppm) Multiplicity Constants (J) in Hz
-CH2-Br 3.5-38 Triplet ~7-8
] ] J(H-H) ~ 7-8, J(H-F) ~
-CHz2-CF2- 26-29 Triplet of triplets

15-18

Table 2: Predicted 3C NMR Data

Carbon Predicted Chemical Shift (ppm)
-CH2-Br 30-35

-CH2-CF2- 25 - 30 (triplet, J(C-F) ~ 20-25 Hz)
-CF2-CHa- 115 - 125 (triplet, J(C-F) ~ 25-30 Hz)
-CF2- 110 - 120 (complex multiplets)

-CF2-CF3 110 - 120 (complex multiplets)

-CFs 115 - 125 (quartet, J(C-F) ~ 280-290 Hz)

Table 3: Predicted °F NMR Data

Fluorine Predicted Chemical Shift (ppm) vs. CFCls
-CF2-CHz- -110to -115
-CF2- -120to -126
-CF2-CFs -124 to -128
-CFs -80 to -85
Table 4: Predicted Key IR Absorptions
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Predicted Wavenumber

Functional Group Intensity
(cm™)

C-H stretch (alkane) 2900 - 3000 Medium

C-H bend (alkane) 1400 - 1470 Medium

C-F stretch 1100 - 1300 Strong, Broad

C-Br stretch 550 - 650 Medium-Strong

Table 5: Predicted Mass Spectrometry Fragmentation

miz Predicted Fragment Notes

Molecular ion peak, showing
326/328 [M]* characteristic 1:1 isotopic
pattern for Bromine (7°Br/%1Br).

247 [M-Br]* Loss of a bromine radical.

Fragmentation of the

197 [CaFo]* .
perfluoroalkyl chain.

69 [CF3]* A common fragment in
3
fluorinated compounds.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data.
Instrument parameters may need to be optimized for the specific sample and equipment.

2.1 NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 1H,1H,2H,2H-Perfluorohexyl
bromide in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCls, Acetone-ds).

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a
multinuclear probe.
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e 'HNMR:

o Acquire a standard one-dimensional proton spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

o Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).
e 13C NMR:

o Acquire a proton-decoupled carbon spectrum.

o Typical parameters: 512-1024 scans, relaxation delay of 2-5 seconds.
e F NMR:

o Acquire a proton-decoupled fluorine spectrum.

o Use a fluorine-free reference standard (e.g., CFCIs as an external standard).
2.2 IR Spectroscopy
e Sample Preparation:

o Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or
sodium chloride (NaCl) plates.

o Solution: Dissolve the sample in a suitable solvent (e.g., CCls) and place in a liquid cell.
e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

o Data Acquisition:

[¢]

Record a background spectrum of the empty sample holder or the pure solvent.

[e]

Record the sample spectrum over the range of 4000-400 cm~1.

o

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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2.3 Mass Spectrometry

¢ Instrumentation: A mass spectrometer with an appropriate ionization source, such as
Electron lonization (El) or Electrospray lonization (ESI).

e Sample Introduction:

o GC-MS (for El): If the compound is volatile, introduce it via a gas chromatograph for

separation and subsequent ionization.

o Direct Infusion (for ESI): Dissolve the sample in a suitable solvent and infuse it directly into

the ion source.
o Data Acquisition:
o Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).
o The ionization energy for El is typically set to 70 eV.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of a chemical compound like 1H,1H,2H,2H-Perfluorohexyl bromide.
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o To cite this document: BenchChem. [Spectroscopic Profile of 1H,1H,2H,2H-Perfluorohexyl
Bromide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270804/docs#spectroscopic-profile-of-1h-1h-2h-2h-
perfluorohexyl-bromide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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